Cas no 897482-10-9 (1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one)

• Product Name: 1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one
• CAS No: 897482-10-9
• MF: C₁₆H₁₉F₂N₃OS
• MW: 339.403369188309
• CID: 5480954
• Update Time: 2025-06-08

1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-[4-(4,6-difluoro-2-benzothiazolyl)-1-piperazinyl]-
• 1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one

• Inchi： 1S/C16H19F2N3OS/c1-2-3-4-14(22)20-5-7-21(8-6-20)16-19-15-12(18)9-11(17)10-13(15)23-16/h9-10H,2-8H2,1H3
• InChI Key： MDTPAXJMWKIDEQ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(F)C=C(F)C=C3S2)CC1)(=O)CCCC

Additional information on 1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one

Recent Advances in the Study of 1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one (CAS: 897482-10-9)

The compound 1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one (CAS: 897482-10-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by a benzothiazole core linked to a piperazine moiety via a pentanone bridge, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the investigation of the compound's interaction with specific biological targets. Preliminary data suggest that 1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one exhibits high affinity for certain protein kinases, which are critical regulators of cellular signaling pathways. This binding affinity has been validated through in vitro assays and molecular docking studies, highlighting the compound's potential as a kinase inhibitor. Such findings are particularly relevant for the development of targeted therapies for cancers and inflammatory diseases.

In addition to its kinase inhibitory activity, recent studies have explored the compound's pharmacokinetic properties. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, to assess its stability, solubility, and metabolic profile. These studies have revealed that the compound demonstrates favorable pharmacokinetic characteristics, including reasonable oral bioavailability and a half-life conducive to once-daily dosing. These attributes further bolster its candidacy for preclinical development.

Another noteworthy advancement is the optimization of the synthetic route for 1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one. Recent publications have detailed improved methodologies that enhance yield and purity while reducing the use of hazardous reagents. For instance, a novel one-pot synthesis approach has been reported, which significantly streamlines the production process and minimizes waste. Such innovations are critical for scaling up production and ensuring the compound's accessibility for further research and potential clinical applications.

Furthermore, the compound's safety profile has been a focal point of recent investigations. Toxicity studies conducted in animal models have indicated that 1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one exhibits a favorable therapeutic index, with minimal adverse effects observed at efficacious doses. These findings are encouraging and support the progression of the compound into more advanced stages of drug development.

In conclusion, the latest research on 1-4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one (CAS: 897482-10-9) underscores its potential as a versatile and promising therapeutic agent. Its unique chemical structure, combined with its demonstrated biological activity and favorable pharmacokinetic and safety profiles, positions it as a strong candidate for further investigation. Future studies are expected to delve deeper into its therapeutic applications, particularly in oncology and inflammation, and to explore its potential in combination therapies. The ongoing advancements in synthetic methodologies and mechanistic understanding will undoubtedly facilitate its translation from bench to bedside.